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Compound of Interest

Compound Name: 1-(2-Pyridylazo)-2-naphthol

Cat. No.: B213148 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-(2-pyridylazo)-2-naphthol
(PAN), a versatile azo dye and chelating agent. It covers its fundamental properties, synthesis,

and significant applications in analytical chemistry, materials science, and pharmaceuticals,

with a focus on its role as a chromogenic reagent for metal ion determination.

Core Properties and Characteristics
1-(2-pyridylazo)-2-naphthol, commonly abbreviated as PAN, is an organic compound valued

for its ability to form stable, colored complexes with a wide array of metal ions.[1][2] This

property makes it an invaluable tool in various scientific and industrial fields.

Chemical and Physical Data
The fundamental properties of PAN are summarized in the table below, providing a quick

reference for researchers.
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Property Value Reference(s)

Molecular Formula C₁₅H₁₁N₃O [3][4]

Molecular Weight 249.27 g/mol [3][4]

CAS Number 85-85-8 [4]

Synonyms

PAN, α-pyridylazo-β-naphthol,

1-(pyridin-2-

yldiazenyl)naphthalen-2-ol

[1][3]

Appearance
Orange-red to dark orange or

brown crystalline powder

Melting Point 138-141 °C [5][4]

Solubility

Insoluble in water; Soluble in

methanol, ethanol, benzene,

ether, chloroform, and hot

dilute alkali.

[5][6]

Synthesis of 1-(2-pyridylazo)-2-naphthol
The most established method for synthesizing PAN involves a two-step process: the

diazotization of 2-aminopyridine followed by an azo coupling reaction with 2-naphthol.[5][6]

Experimental Protocol: Synthesis via Diazotization and
Coupling
This protocol outlines the laboratory procedure for the synthesis of PAN.

Materials:

2-aminopyridine

Absolute ethanol

Metallic sodium
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Ethyl nitrite

2-naphthol

Carbon dioxide

Diethyl ether

Distilled water

Procedure:

Preparation of Sodium Ethoxide: React absolute ethanol with metallic sodium in a suitable

reaction vessel to generate sodium ethoxide.

Diazotization:

Add an ethanol solution of 2-aminopyridine to the sodium ethoxide solution.

Introduce ethyl nitrite vapor into the mixture while maintaining the reaction temperature at

45-50°C.

After the reaction is complete, incubate the mixture for 8 hours to allow the diazonium salt

to crystallize.

Filter the resulting diazonium salt crystals and wash them thoroughly with diethyl ether.[5]

[6]

Azo Coupling:

Prepare an ethanol solution of 2-naphthol.

Add the washed diazonium salt to the 2-naphthol solution.

Introduce carbon dioxide into the mixture to facilitate the coupling reaction, maintaining the

temperature at 45-50°C.[5]

Allow the reaction to proceed for 6 hours.
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Purification:

Filter the crude PAN crystals from the reaction mixture.

Wash the crystals with distilled water.

Recrystallize the product from ethanol to obtain purified 1-(2-pyridylazo)-2-naphthol.

Dry the final product below 80°C.[5]

Synthesis Workflow Diagram

Figure 1: Synthesis Workflow of 1-(2-pyridylazo)-2-naphthol (PAN)
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Caption: Figure 1: Synthesis Workflow of 1-(2-pyridylazo)-2-naphthol (PAN).

Analytical Applications: Metal Ion Determination
PAN is a highly sensitive chromogenic reagent used for the spectrophotometric determination

of numerous metal ions.[1][7] It forms water-insoluble colored chelates, which can be either

extracted into an organic solvent or solubilized in an aqueous phase using a surfactant for

analysis.[2][4]
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General Mechanism of Chelation
PAN acts as a tridentate ligand, binding to metal ions through the pyridyl nitrogen atom, one of

the azo group's nitrogen atoms, and the hydroxyl oxygen atom of the naphthol group. This

forms a stable chelate complex, resulting in a distinct color change that can be quantified.

Figure 2: Chelation of a Metal Ion (M²⁺) by PAN
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Caption: Figure 2: Chelation of a Metal Ion (M²⁺) by PAN.

Experimental Protocol: Spectrophotometric
Determination of Metal Ions
This protocol provides a generalized method for determining the concentration of metal ions

like Cd(II), Hg(II), Mn(II), and Co(II) in aqueous samples.

Materials:

Stock solution of the target metal ion

1-(2-pyridylazo)-2-naphthol (PAN) solution (e.g., 0.1% in ethanol)

Surfactant solution (e.g., 5% Tween 80 or Triton X-100)
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Buffer solution to adjust pH

Spectrophotometer

Procedure:

Sample Preparation: Take an appropriate volume of the aqueous sample containing the

metal ion.

Complexation:

Add the PAN solution to the sample.

Add the surfactant solution to solubilize the metal-PAN complex that forms.[2]

Adjust the solution to the optimal pH for complex formation using a suitable buffer.[2]

Dilute the solution to a final volume with distilled water.

Measurement:

Allow the color of the complex to develop and stabilize (e.g., for at least 2 hours).[2]

Measure the absorbance of the solution at the wavelength of maximum absorbance

(λmax) against a reagent blank.

Quantification: Determine the concentration of the metal ion from a pre-established

calibration curve.

Spectrophotometric Analysis Data
The optimal conditions for the determination of various metal ions using PAN are crucial for

achieving high sensitivity and selectivity.
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Metal Ion Optimal pH λmax (nm)

Molar
Absorptivit
y
(L·mol⁻¹·cm
⁻¹)

Surfactant/
Solvent

Reference(s
)

Cd(II) 9.0 550 - Tween 80 [2][8]

Hg(II) 7.0 560 - Tween 80 [2][8]

Mn(II) 9.5 530 - Tween 80 [2][8]

Co(III) 5.0 620 1.90 x 10⁴
Triton X-100 /

DBS
[9]

Cu(II) - - -

CCl₄

(Microextracti

on)

[10]

Zn(II) 8.0 - 8.8 623 - Triton X-100 [11]

Note: DBS refers to sodium dodecylbenzene sulphonate. Data for molar absorptivity is not

always available in the cited abstracts.

Analytical Workflow Diagram
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Figure 3: General Workflow for Spectrophotometric Metal Ion Analysis using PAN
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Caption: Figure 3: General Workflow for Spectrophotometric Metal Ion Analysis using PAN.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b213148?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b213148?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Other Significant Applications
Beyond its primary role in spectrophotometry, PAN's versatility extends to other advanced

applications.

Separation and Preconcentration: It is used as a chelating agent on solid supports for

chelation ion chromatography to separate toxic metal ions like Cd²⁺, Hg²⁺, and Pb²⁺.[12] It is

also employed in microextraction techniques to preconcentrate trace metals from various

samples before analysis.[7][10]

Materials Science: PAN is a precursor in the synthesis of dyes and pigments. Recent

research has focused on using it to create self-assembled organic hierarchical architectures,

such as microfibers and nanorods, which have potential applications in optoelectronic

microdevices.[13]

Biochemistry and Pharmaceuticals: The compound serves as a tool in assays for studying

enzyme activity and protein interactions.[1] Its ability to chelate metals also makes it a

candidate as a chelating agent in drug formulations to potentially enhance the solubility and

bioavailability of certain medications.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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